Cas no 1700024-89-0 (Ethyl 5-bromo-2-nitroisonicotinate)

Ethyl 5-bromo-2-nitroisonicotinate is a versatile brominated and nitrated pyridine derivative, primarily employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—the bromo and nitro substituents—enhance reactivity, facilitating selective functionalization in cross-coupling reactions and nucleophilic substitutions. The ethyl ester group improves solubility in organic solvents, streamlining purification and downstream applications. This compound is particularly valuable in constructing complex heterocyclic frameworks, agrochemicals, and active pharmaceutical ingredients (APIs). High purity grades ensure consistent performance in demanding synthetic pathways. Its stability under standard storage conditions further underscores its utility in research and industrial settings.

Ethyl 5-bromo-2-nitroisonicotinate structure

1700024-89-0 structure

Product Name:Ethyl 5-bromo-2-nitroisonicotinate

CAS No:1700024-89-0

MF:C₈H₇BrN₂O₄

MW:275.056181192398

CID:4901846

Update Time:2025-10-30

Ethyl 5-bromo-2-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-2-nitroisonicotinate
- Inchi： 1S/C8H7BrN2O4/c1-2-15-8(12)5-3-7(11(13)14)10-4-6(5)9/h3-4H,2H2,1H3
- InChI Key： MWVAGFJJHHQHOA-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 1.9
Topological Polar Surface Area: 85

Ethyl 5-bromo-2-nitroisonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011600-250mg	Ethyl 5-bromo-2-nitroisonicotinate	1700024-89-0	95%	250mg	$960.40	2022-04-02
Alichem	A029011600-1g	Ethyl 5-bromo-2-nitroisonicotinate	1700024-89-0	95%	1g	$3,126.60	2022-04-02

Ethyl 5-bromo-2-nitroisonicotinate Related Literature

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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

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5. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

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Additional information on Ethyl 5-bromo-2-nitroisonicotinate

Comprehensive Overview of Ethyl 5-bromo-2-nitroisonicotinate (CAS No. 1700024-89-0)

Ethyl 5-bromo-2-nitroisonicotinate (CAS No. 1700024-89-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and nitro functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for Ethyl 5-bromo-2-nitroisonicotinate has surged due to its role in the development of novel heterocyclic compounds. Researchers are particularly interested in its potential for creating bioactive molecules with applications in antimicrobial and anti-inflammatory therapies. This aligns with the growing trend of targeting drug-resistant pathogens, a hot topic in modern medicinal chemistry.

The compound's CAS No. 1700024-89-0 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and combinatorial chemistry. Its unique structure allows for selective modifications, enabling the synthesis of customized derivatives for specific research needs. This adaptability has made it a staple in organic synthesis laboratories worldwide.

From a technical perspective, Ethyl 5-bromo-2-nitroisonicotinate exhibits notable stability under standard laboratory conditions, which simplifies storage and handling. Its melting point, solubility, and spectroscopic properties are well-documented, providing researchers with reliable data for experimental design. These characteristics are critical for quality control and process optimization in large-scale production.

Environmental and safety considerations are also integral to discussions about CAS No. 1700024-89-0. While the compound is not classified as hazardous under normal use, proper laboratory practices and waste disposal protocols must be followed. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics that resonate strongly with today's environmentally conscious researchers.

In summary, Ethyl 5-bromo-2-nitroisonicotinate (CAS No. 1700024-89-0) represents a critical building block in modern chemical research. Its multifaceted applications, combined with its structural versatility, ensure its continued relevance in advancing pharmaceutical innovation and material science. As research into nitroheterocycles and halogenated compounds expands, this compound is poised to remain at the forefront of scientific discovery.